Cas no 61921-80-0 (1H-Indole-1-acetamide, 2,3-dimethyl-)

• Product Name: 1H-Indole-1-acetamide, 2,3-dimethyl-
• CAS No: 61921-80-0
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 463056
• PubChem ID: 21386764
• Update Time: 2025-04-19

1H-Indole-1-acetamide, 2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-acetamide, 2,3-dimethyl-
• 2-(2,3-dimethylindol-1-yl)acetamide
• DTXSID80612746
• SCHEMBL11605552
• 61921-80-0
• 2-(2,3-Dimethyl-1H-indol-1-yl)acetamide
• CHEMBL3252103

• Inchi： 1S/C12H14N2O/c1-8-9(2)14(7-12(13)15)11-6-4-3-5-10(8)11/h3-6H,7H2,1-2H3,(H2,13,15)
• InChI Key： NJWZHBSNIZUSRW-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C)=C(C)C2C=CC=CC1=2)N

Computed Properties

• Exact Mass: 202.11072
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48Ų

Experimental Properties

• PSA: 48.02